![molecular formula C17H18N4O5S B2789223 N-(2-cyclohex-1-en-1-ylethyl)-3-(4-methyl-2,3-dioxo-3,4-dihydroquinoxalin-1(2H)-yl)propanamide CAS No. 1286706-27-1](/img/structure/B2789223.png)
N-(2-cyclohex-1-en-1-ylethyl)-3-(4-methyl-2,3-dioxo-3,4-dihydroquinoxalin-1(2H)-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-cyclohex-1-en-1-ylethyl)-3-(4-methyl-2,3-dioxo-3,4-dihydroquinoxalin-1(2H)-yl)propanamide is a useful research compound. Its molecular formula is C17H18N4O5S and its molecular weight is 390.41. The purity is usually 95%.
BenchChem offers high-quality N-(2-cyclohex-1-en-1-ylethyl)-3-(4-methyl-2,3-dioxo-3,4-dihydroquinoxalin-1(2H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-cyclohex-1-en-1-ylethyl)-3-(4-methyl-2,3-dioxo-3,4-dihydroquinoxalin-1(2H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound has been investigated for its antibacterial properties. Specifically, eighteen novel N-2,4-dimethoxyphenyl dithiolopyrrolone derivatives were synthesized based on the dithiolopyrrolone scaffold. These derivatives inhibit bacterial RNA polymerase (RNAP) and display potent antimicrobial activity against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. Notably, compound 7b demonstrated antibacterial activity against clinical isolates of MRSA, VRSA, RRSA, and MPRSP .
- The compound’s structure contains imidazole-like moieties. Imidazoles are versatile heterocyclic compounds with diverse applications in medicinal chemistry, agrochemicals, and materials science. While the specific synthesis of this compound is not mentioned, imidazoles are commonly used as building blocks for drug discovery and other applications .
- The sulfonamide group in the compound contains negatively charged atoms (O4 and O5). This structural feature suggests that it could serve as a nucleophilic attack site in chemical reactions .
- Although not directly mentioned for this compound, the chalcone moiety in its structure could potentially undergo cyclization reactions. Chalcones are precursors to various bioactive compounds, including flavonoids and other natural products. Cyclization of chalcones can lead to the formation of diverse heterocyclic systems with biological relevance .
Antibacterial Activity
Imidazole Synthesis
Nucleophilic Attack Site
Chalcone Cyclization
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-(4-methyl-3,5-dioxopyridazino[4,5-b][1,4]thiazin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O5S/c1-20-15(23)9-27-13-7-18-21(17(24)16(13)20)8-14(22)19-11-5-4-10(25-2)6-12(11)26-3/h4-7H,8-9H2,1-3H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHSQFXVMAPKSHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CSC2=C1C(=O)N(N=C2)CC(=O)NC3=C(C=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethoxyphenyl)-2-{4-methyl-3,5-dioxo-2H,3H,4H,5H,6H-pyridazino[4,5-b][1,4]thiazin-6-yl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.